Cas no 2228021-41-6 ((2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine)

• Product Name: (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine
• CAS No: 2228021-41-6
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6423152
• PubChem ID: 165670425
• Update Time: 2025-10-22

(2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine
• 2228021-41-6
• EN300-1812077
• (2S)-4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}butan-2-amine

• Inchi： 1S/C13H23N/c1-9(14)4-5-10-6-7-11-8-12(10)13(11,2)3/h6,9,11-12H,4-5,7-8,14H2,1-3H3/t9-,11?,12?/m0/s1
• InChI Key： VAJNHWIZDLMJFR-GCVQQVDUSA-N
• SMILES： N[C@@H](C)CCC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine

Introduction to (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine (CAS No. 2228021-41-6)

(2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine, identified by its CAS number 2228021-41-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate cyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a stereogenic center at the (2S) configuration adds an additional layer of complexity, making it a subject of interest for researchers exploring chiral chemistry and enantioselective synthesis.

The molecular framework of (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine consists of a bicyclic system with a heptene core, further substituted with methyl groups and an amine functional group. This structural motif is not only chemically intriguing but also suggests potential applications in drug design, particularly in the development of novel therapeutic agents. The bicyclo3.1.1heptane scaffold is relatively rare in natural products but has been explored for its ability to mimic more complex cyclic structures found in biologically active molecules.

In recent years, there has been a growing interest in the synthesis and characterization of such complex cyclic compounds due to their potential as pharmacophores. The stereochemistry of (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine is particularly noteworthy, as the (S) configuration at the stereogenic center can significantly influence its biological activity. This has led to extensive research into enantioselective synthetic methods to produce this compound with high enantiomeric purity.

One of the most exciting aspects of studying (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine is its potential application in the development of new drugs targeting various diseases. The unique structural features of this compound make it a promising candidate for further investigation in medicinal chemistry. Researchers have hypothesized that its bicyclic core could interact with specific biological targets, leading to therapeutic effects. For instance, such compounds have been explored as inhibitors or modulators of enzymes involved in metabolic pathways relevant to diseases like cancer and inflammation.

The synthesis of (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine presents significant challenges due to the complexity of its structure. Traditional synthetic routes often require multiple steps and careful control of reaction conditions to achieve high yields and purity. However, advancements in synthetic methodology have made it possible to access such complex molecules more efficiently. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been particularly useful in constructing the desired stereocenters and functional groups.

Recent studies have also highlighted the importance of computational methods in the design and optimization of synthetic routes for complex molecules like (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine. Molecular modeling and density functional theory (DFT) calculations have provided valuable insights into the reactivity and stability of different intermediates, guiding chemists in developing more efficient synthetic strategies.

In addition to its potential as a drug candidate, (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-amine has also been studied for its role as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for constructing more complex molecules with tailored properties.

The biological activity of (2S)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yll}butanamino remains an area of active investigation. Preliminary studies have suggested that it may exhibit properties such as enzyme inhibition or receptor binding affinity, although further research is needed to fully elucidate its mechanisms of action.

In conclusion, (2S)-4-{6,6-dimethylbicyclo3.l.lhept-l"-en-l"-yI}butanamino (CAS No: 22280s21 -41 -g) is a fascinating compound with significant potential in pharmaceutical chemistry and biomedicine Its complex structure and stereochemistry make it an attractive target for synthetic chemists while its biological activity suggests possible applications as a therapeutic agent Further research into its synthesis and biological properties will undoubtedly continue to expand our understanding of this intriguing molecule.